Cas no 62498-09-3 (2,4-Hexadienedioic acid, 2,5-diphenyl-)

• Product Name: 2,4-Hexadienedioic acid, 2,5-diphenyl-
• CAS No: 62498-09-3
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 442654
• PubChem ID: 71385839
• Update Time: 2025-04-19

2,4-Hexadienedioic acid, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, 2,5-diphenyl-
• 2,5-diphenylhexa-2,4-dienedioic acid
• DTXSID90808052
• 62498-09-3

• Inchi： 1S/C18H14O4/c19-17(20)15(13-7-3-1-4-8-13)11-12-16(18(21)22)14-9-5-2-6-10-14/h1-12H,(H,19,20)(H,21,22)
• InChI Key： FQXVKGOPUPEXMI-UHFFFAOYSA-N
• SMILES： OC(C(=CC=C(C(=O)O)C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6